4-fluoro-N-[(2-methylcyclohexyl)methyl]benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-fluoro-N-[(2-methylcyclohexyl)methyl]benzenesulfonamide, also known as FCIMB, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties.
Scientific Research Applications
4-fluoro-N-[(2-methylcyclohexyl)methyl]benzenesulfonamide has been studied for its potential therapeutic properties in various scientific research applications. One such application is in the treatment of cancer. Studies have shown that this compound has anti-cancer properties and can inhibit the growth of cancer cells. This compound has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
Mechanism of Action
The mechanism of action of 4-fluoro-N-[(2-methylcyclohexyl)methyl]benzenesulfonamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. This compound has also been shown to have anti-inflammatory properties, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In studies on cancer cells, this compound has been shown to induce cell cycle arrest and apoptosis, which are mechanisms that can prevent the growth and spread of cancer cells. This compound has also been shown to reduce inflammation and oxidative stress, which are factors that contribute to the development of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 4-fluoro-N-[(2-methylcyclohexyl)methyl]benzenesulfonamide in laboratory experiments is its high purity and yield, which makes it suitable for a variety of applications. However, one limitation is that the mechanism of action of this compound is not fully understood, which makes it difficult to design experiments that can fully explore its potential therapeutic properties.
Future Directions
There are several future directions for research on 4-fluoro-N-[(2-methylcyclohexyl)methyl]benzenesulfonamide. One direction is to further explore its potential therapeutic properties in the treatment of cancer and neurodegenerative diseases. Another direction is to investigate the mechanism of action of this compound in more detail, which could lead to the development of more targeted and effective therapies. Finally, research could focus on developing new synthesis methods for this compound that are more efficient and environmentally friendly.
Synthesis Methods
The synthesis of 4-fluoro-N-[(2-methylcyclohexyl)methyl]benzenesulfonamide involves a multi-step process that starts with the reaction of 2-methylcyclohexylamine with p-fluorobenzenesulfonyl chloride. The resulting product is then reacted with sodium hydride and methyl iodide to form this compound. This synthesis method has been optimized to produce high yields of pure this compound, making it suitable for laboratory experiments.
properties
IUPAC Name |
4-fluoro-N-[(2-methylcyclohexyl)methyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20FNO2S/c1-11-4-2-3-5-12(11)10-16-19(17,18)14-8-6-13(15)7-9-14/h6-9,11-12,16H,2-5,10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XGIJIEXLBFNQPU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCCC1CNS(=O)(=O)C2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20FNO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.38 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.